Cas no 916736-76-0 (benzyl 3-hydroxycyclopentanecarboxylate)
Benzyl 3-hydroxycyclopentanecarboxylate is a cyclic ester compound featuring both hydroxyl and carboxylate functional groups, making it a versatile intermediate in organic synthesis. Its structure allows for further derivatization, particularly in pharmaceutical and fine chemical applications. The benzyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions, while the hydroxyl group provides a reactive site for modifications such as esterification or etherification. This compound is valued for its stability and potential as a chiral building block in asymmetric synthesis. Its balanced reactivity profile makes it suitable for use in developing bioactive molecules and specialty chemicals.
916736-76-0 structure
Product Name:benzyl 3-hydroxycyclopentanecarboxylate
CAS No:916736-76-0
MF:C13H16O3
MW:220.264344215393
CID:2125935
PubChem ID:14530758
Update Time:2025-10-28
benzyl 3-hydroxycyclopentanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 3-hydroxycyclopentanecarboxylate
- Benzyl 3-hydroxycyclopentane-1-carboxylate
- Benzyl 3-hydroxy-cyclopentanecarboxylate
- 916736-76-0
- SCHEMBL2299970
- DA-00977
- CS-0129394
- C78584
- Benzyl trans-(1R,3R)-3-hydroxycyclopentane-1-carboxylate
- PD047401
- 3-Hydroxy-cyclopentanecarboxylic acid benzyl ester
- Benzyl3-hydroxy-cyclopentanecarboxylate
- RDUCOWDKAANTQZ-UHFFFAOYSA-N
-
- Inchi: 1S/C13H16O3/c14-12-7-6-11(8-12)13(15)16-9-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2
- InChI Key: RDUCOWDKAANTQZ-UHFFFAOYSA-N
- SMILES: OC1CCC(C(=O)OCC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 220.109944368g/mol
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
benzyl 3-hydroxycyclopentanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM469782-500mg |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 95%+ | 500mg |
$187 | 2022-08-31 | |
| Chemenu | CM469782-250mg |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 95%+ | 250mg |
$148 | 2024-07-20 | |
| Chemenu | CM469782-1g |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 95%+ | 1g |
$357 | 2024-07-20 | |
| Chemenu | CM469782-5g |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 95%+ | 5g |
$1120 | 2024-07-20 | |
| 1PlusChem | 1P00H5GF-500mg |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 97% | 500mg |
$120.00 | 2024-04-20 | |
| 1PlusChem | 1P00H5GF-1g |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 97% | 1g |
$192.00 | 2024-04-20 | |
| 1PlusChem | 1P00H5GF-5g |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 97% | 5g |
$639.00 | 2024-04-20 | |
| Aaron | AR00H5OR-500mg |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 97% | 500mg |
$128.00 | 2025-02-11 | |
| Aaron | AR00H5OR-1g |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 97% | 1g |
$214.00 | 2025-02-11 | |
| Aaron | AR00H5OR-5g |
3-Hydroxy-cyclopentanecarboxylic acid benzyl ester |
916736-76-0 | 97% | 5g |
$734.00 | 2025-02-11 |
benzyl 3-hydroxycyclopentanecarboxylate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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